Cas no 1804146-32-4 (6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole)

• Product Name: 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole
• CAS No: 1804146-32-4
• MF: C₉H₆ClF₃N₂O
• MW: 250.604951381683
• CID: 4825525
• Update Time: 2025-06-30

6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole

• Inchi： 1S/C9H6ClF3N2O/c10-3-5-1-6-8(15-4-14-6)7(2-5)16-9(11,12)13/h1-2,4H,3H2,(H,14,15)
• InChI Key： FVGLCPCFXVZLQR-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C2=C(C=1)NC=N2)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• XLogP3: 3.1
• Topological Polar Surface Area: 37.9

Additional information on 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole

Comprehensive Overview of 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole (CAS No. 1804146-32-4): Properties, Applications, and Industry Insights

The chemical compound 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole (CAS No. 1804146-32-4) is a specialized benzimidazole derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a chloromethyl group and a trifluoromethoxy substituent, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Its CAS number 1804146-32-4 is frequently searched in scientific databases, reflecting its relevance in modern drug discovery and material science.

In recent years, the demand for fluorinated benzimidazoles has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in pharmaceutical intermediates. The trifluoromethoxy group in 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole contributes to its lipophilicity, making it a candidate for optimizing drug-like properties. Researchers often explore this compound for its potential in kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic development.

From a synthetic chemistry perspective, the chloromethyl functionality in this compound allows for further derivatization, enabling the creation of diverse molecular architectures. This adaptability is crucial for high-throughput screening (HTS) campaigns, where rapid modification of core structures is essential. Laboratories focusing on fragment-based drug design (FBDD) frequently utilize such building blocks to accelerate lead optimization processes.

The agrochemical sector also benefits from 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole, particularly in the development of crop protection agents. Fluorinated compounds are known for their ability to penetrate plant cell membranes efficiently, and the benzimidazole scaffold often exhibits fungicidal or herbicidal activity. With growing global emphasis on sustainable agriculture, this compound’s role in creating eco-friendly pesticides is under active investigation.

Analytical characterization of CAS No. 1804146-32-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, which are critical for reproducible research outcomes. The compound’s stability under various pH conditions and solvents is another area of interest, particularly for industrial-scale applications.

Environmental and safety profiles of 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole are rigorously evaluated to comply with REACH and FDA guidelines. While not classified as hazardous under standard protocols, proper handling procedures—such as the use of personal protective equipment (PPE)—are recommended during laboratory operations. This aligns with the broader industry shift toward green chemistry principles and responsible sourcing of chemical raw materials.

Market trends indicate rising investments in custom synthesis services for compounds like 1804146-32-4, driven by pharmaceutical outsourcing and the growth of contract research organizations (CROs). Suppliers often highlight this compound’s availability in bulk quantities, catering to both academic and industrial clients. Additionally, its inclusion in catalogs of rare chemicals underscores its niche yet expanding applications.

Future research directions for 6-Chloromethyl-4-trifluoromethoxy-1H-benzimidazole may explore its utility in bioconjugation techniques or as a precursor for PET radiotracers in diagnostic imaging. The compound’s compatibility with click chemistry reactions could further broaden its scope in chemical biology studies. As synthetic methodologies evolve, so too will the innovative uses of this multifaceted benzimidazole derivative.